(R)-4-(BOC-AMINO)-5-TBDPS-PENTANOIC ACID

• CAS No.: 138629-31-9
• Molecular Formula: C26H37NO5Si
• Molecular Weight: 471.669
• IUPAC Name: (4R)-5-[tert-butyl(diphenyl)silyl]oxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• InChI: InChI=1S/C26H37NO5Si/c1-25(2,3)32-24(30)27-20(17-18-23(28)29)19-31-33(26(4,5)6,21-13-9-7-10-14-21)22-15-11-8-12-16-22/h7-16,20H,17-19H2,1-6H3,(H,27,30)(H,28,29)/t20-/m1/s1
• InChI Key: MOCHSAKHJDMCKO-HXUWFJFHSA-N
• SMILES: CC(C)(C)OC(=O)NC(CCC(=O)O)CO[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C(C)(C)C

Description

(R)-4-(BOC-AMINO)-5-TBDPS-PENTANOIC ACID is a chiral pentanoic acid derivative featuring two orthogonal protecting groups: a tert-butoxycarbonyl (BOC) group on the amino moiety at position 4 and a tert-butyldiphenylsilyl (TBDPS) group at position 4. These groups confer stability during synthetic processes, particularly in peptide synthesis, where sequential deprotection is required. The BOC group is acid-labile, while the TBDPS group is cleaved under fluoride ion conditions, enabling selective manipulation in multi-step reactions. Its stereochemistry (R-configuration at position 4) is critical for applications in enantioselective synthesis and bioactive molecule development.

Comparison with Similar Compounds

BOC-(R)-3-AMINO-5-PHENYLPENTANOIC ACID

• Structure: BOC-protected amino group at position 3, phenyl substituent at position 5.
• Molecular Weight : 293.36 g/mol (vs. higher MW for TBDPS analogue due to the bulky silyl group) .
• Key Differences: Substituent Position: Amino group at position 3 vs. position 4 in the target compound. Protecting Groups: Lacks the TBDPS group, making it less sterically hindered and more polar. Optical Activity: [α]/D +1.5±0.5° (ethanol) indicates distinct stereochemical properties .
• Applications : Used in peptide synthesis where phenyl groups enhance aromatic interactions.

(2S,4R)-5-Benzyloxycarbonylamino-2-BOC-4-TIPS-PENTANOIC ACID

• Structure : Dual protection with BOC and benzyloxycarbonyl (Z) groups, trisopropylsilyl (TIPS) ether at position 3.
• Key Differences :
  • Protecting Groups : Z group (base-sensitive) vs. TBDPS (acid/fluoride-sensitive).
  • Steric Effects : TIPS is less bulky than TBDPS, reducing steric hindrance during coupling reactions .
• Synthetic Utility : Z/BOC orthogonality suits sequential deprotection but limits compatibility with hydrogenation steps.

(S)-2-(N-BOC-AMINO)-3-(6-FLUOROINDOL-3-YL)PROPANOIC ACID

• Structure: Shorter carbon chain (propanoic acid), fluorinated indole substituent.
• Key Differences: Chain Length: Propanoic acid backbone vs. pentanoic acid, reducing conformational flexibility. Functional Groups: Fluorinated indole enables π-π stacking and hydrogen bonding in biological targets .
• Biological Relevance: Potential use in kinase inhibitors or GPCR-targeted therapies.

4-AMINO-5-CYCLOHEXYL-3-HYDROXY-PENTANOIC ACID

• Structure: Unprotected amino and hydroxyl groups, cyclohexyl substituent.
• Key Differences: Polarity: Hydroxyl and amino groups increase hydrophilicity, reducing membrane permeability. Reactivity: Susceptible to side reactions without protective groups, limiting synthetic utility .
• Applications : Intermediate in natural product synthesis where deprotection is unnecessary.

(4R,5S)-BOC-4-AMINO-5-METHYL-HEPTANOIC ACID

• Structure: Extended heptanoic acid chain with methyl branching.
• Branching: Methyl group introduces steric effects distinct from TBDPS’s aromatic bulk .
• Synthetic Use : Branched chains mimic natural lipid structures in antibiotic design.

Comparative Data Table

Compound Name	Protecting Groups	Substituents	Molecular Weight (g/mol)	Key Applications
(R)-4-(BOC-AMINO)-5-TBDPS-PENTANOIC ACID	BOC, TBDPS	Pentanoic acid backbone	~450 (estimated)	Peptide synthesis, chiral intermediates
BOC-(R)-3-AMINO-5-PHENYLPENTANOIC ACID	BOC	Phenyl	293.36	Aromatic interaction studies
(2S,4R)-5-Z-2-BOC-4-TIPS-PENTANOIC ACID	BOC, Z, TIPS	Trisopropylsilyl ether	~500 (estimated)	Sequential deprotection routes
(S)-2-BOC-3-(6-FLUOROINDOL-3-YL)PROPANOIC ACID	BOC	6-Fluoroindole	~280 (estimated)	Kinase inhibitor development
4-AMINO-5-CYCLOHEXYL-3-HYDROXY-PENTANOIC ACID	None	Cyclohexyl, hydroxyl	215.29	Natural product precursors
(4R,5S)-BOC-4-AMINO-5-METHYL-HEPTANOIC ACID	BOC	Methyl	259.34	Lipid-like bioactive molecules

Research Findings and Trends

• Steric and Electronic Effects : The TBDPS group in the target compound provides superior steric shielding compared to TIPS or phenyl groups, critical for preventing undesired side reactions in peptide elongation .
• Orthogonal Protection : BOC/TBDPS combination is preferred over Z/BOC in modern synthesis due to compatibility with solid-phase techniques and avoidance of hydrogenation .
• Biological Interactions : Fluorinated indole () and cyclohexyl () substituents highlight the trade-off between aromaticity and hydrophobicity in drug design .